2-((6-benzyl-2-ethyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(2,4-difluorophenyl)acetamide
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Description
2-((6-benzyl-2-ethyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H19F2N5O2S and its molecular weight is 455.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
Many heterocyclic compounds, including pyrazolo[4,3-d]pyrimidin derivatives, have been synthesized for their potential biological activities. These compounds are key in the development of new pharmaceuticals due to their diverse biological activities. For instance, compounds synthesized from 2-cyano-N-(thiazol-2-yl) acetamide and similar precursors have been explored for their insecticidal, antimicrobial, and antitumor activities. These activities highlight the chemical versatility and potential of related compounds in addressing various biological and medical challenges (Fadda et al., 2017; Albratty et al., 2017).
Applications in Imaging and Radiolabeling
Certain pyrazolo[1,5-a]pyrimidine derivatives have been utilized in imaging studies. For example, a series of these compounds were developed and evaluated for their binding to the translocator protein (TSPO), an early biomarker of neuroinflammatory processes. This demonstrates the potential application of similar compounds in the development of diagnostic tools and therapeutic agents, specifically in neuroinflammation and potentially in oncology through radiolabeling techniques for positron emission tomography (PET) imaging (Damont et al., 2015).
Antioxidant Activity
The investigation into the antioxidant properties of novel compounds is crucial for developing new therapeutic agents. Coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity. This suggests that related compounds could serve as a basis for developing antioxidants, which are vital in combating oxidative stress-related diseases (Chkirate et al., 2019).
properties
IUPAC Name |
2-(6-benzyl-2-ethyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19F2N5O2S/c1-2-28-12-18-20(27-28)21(31)29(11-14-6-4-3-5-7-14)22(26-18)32-13-19(30)25-17-9-8-15(23)10-16(17)24/h3-10,12H,2,11,13H2,1H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYJBJHACOFZIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=C(C=C(C=C3)F)F)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19F2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.